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Compound of Interest

Compound Name: 2-(Fmoc-amino)-4-pentynoic acid

Cat. No.: B1335250

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like 2-(Fmoc-amino)-4-pentynoic acid are
paramount for ensuring laboratory safety and environmental compliance. This guide provides
essential, step-by-step procedures for the safe disposal of this compound, grounded in
information from safety data sheets (SDS).

Chemical and Safety Data

Before handling 2-(Fmoc-amino)-4-pentynoic acid, it is crucial to be aware of its properties
and associated hazards. This information is critical for implementing appropriate safety
measures throughout the handling and disposal process.
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Property

Value

Chemical Name

2-((((9h-fluoren-9-

yl)methoxy)carbonyl)amino)pent-4-ynoic acid[1]

CAS Number

191215-87-9[1]

Molecular Formula

C20H17NOA4[1]

Appearance White solid[1]
Purity 95%[1]
Signal Word Warning[1]
GHS Pictogram GHSO07[1]

Hazard Statements

Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.

Storage

Store at room temperature in a dry, well-
ventilated place.[1][2] Keep container tightly
closed.[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of 2-(Fmoc-amino)-4-
pentynoic acid. This procedure is designed to minimize exposure and ensure that the
chemical waste is handled in accordance with standard laboratory safety practices and
regulatory guidelines.

1. Personal Protective Equipment (PPE) and Engineering Controls:

« Engineering Controls: Always handle 2-(Fmoc-amino)-4-pentynoic acid in a well-ventilated
area, preferably within a chemical fume hood.[2]

» Personal Protective Equipment:

o Wear appropriate protective gloves that have been inspected prior to use.
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o Use safety glasses or goggles for eye protection.

o Wear a lab coat or other protective clothing to prevent skin contact.

o If there is a risk of inhalation of dust, use a respirator.

. Waste Segregation and Collection:

Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste
container. The container must have a tight-fitting cap.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "2-(Fmoc-amino)-4-pentynoic acid".

Segregation: Do not mix this waste with other waste streams unless compatibility has been
confirmed. Specifically, avoid mixing with incompatible materials such as bases or reducing
agents.[3]

. Spill Management:

In the event of a spill, avoid generating dust.

Carefully sweep up the solid material and place it into the designated hazardous waste
container.

Clean the affected area thoroughly.

Do not allow the product to enter drains.[3]

. Final Disposal:

Ensure the waste container is securely closed.

Store the sealed waste container in a designated, safe, and secure secondary containment
area while awaiting pickup.

The final disposal of the contents and the container must be conducted through an approved
and licensed waste disposal company.[2][4] Follow your institution's specific procedures for
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arranging hazardous waste pickup.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-(Fmoc-amino)-4-pentynoic acid.
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Start: Need to dispose of
2-(Fmoc-amino)-4-pentynoic acid

Step 1: Don Personal
Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Step 2: Work in a
Chemical Fume Hood

Step 3: Prepare Labeled
Hazardous Waste Container
Step 4: Carefully Transfer Waste
into Container
Step 5: Securely Seal
the Container

Step 6: Store in Designated
Secondary Containment Area

Step 7: Arrange for Pickup by
Approved Waste Disposal Service

(End: Disposal Complete)

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Fmoc-amino)-4-pentynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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